Cas no 1261897-04-4 (6-(4-Fluoro-3-methoxyphenyl)nicotinic acid)

• Product Name: 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid
• CAS No: 1261897-04-4
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD18317539
• CID: 2761983
• PubChem ID: 53223396
• Update Time: 2025-06-14

6-(4-Fluoro-3-methoxyphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID10687568
• 6-(4-FLUORO-3-METHOXYPHENYL)NICOTINIC ACID
• MFCD18317539
• Z3244913774
• 1261897-04-4
• 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid, 95%
• 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid

• MDL： MFCD18317539
• Inchi： 1S/C13H10FNO3/c1-18-12-6-8(2-4-10(12)14)11-5-3-9(7-15-11)13(16)17/h2-7H,1H3,(H,16,17)
• InChI Key： PDDAHSSOYJGAAL-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1OC)C1C=CC(C(=O)O)=CN=1

Computed Properties

• Exact Mass: 247.06447134Da
• Monoisotopic Mass: 247.06447134Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid

Comprehensive Overview of 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid (CAS No. 1261897-04-4): Properties, Applications, and Research Insights

6-(4-Fluoro-3-methoxyphenyl)nicotinic acid (CAS No. 1261897-04-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This compound belongs to the class of nicotinic acid derivatives, which are widely explored for their potential therapeutic applications. The presence of both fluoro and methoxy substituents on the phenyl ring enhances its reactivity and biological activity, making it a valuable intermediate in drug discovery.

In recent years, the demand for fluorinated aromatic compounds like 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid has surged, driven by their role in designing targeted therapies and small-molecule inhibitors. Researchers are particularly interested in its potential applications in oncology and neurodegenerative diseases, where fluorinated compounds often exhibit improved metabolic stability and bioavailability. The compound's CAS No. 1261897-04-4 is frequently searched in scientific databases, reflecting its relevance in cutting-edge research.

From a chemical perspective, 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid features a nicotinic acid core linked to a 4-fluoro-3-methoxyphenyl group. This combination introduces both electron-withdrawing (fluoro) and electron-donating (methoxy) effects, which can fine-tune the compound's interactions with biological targets. Such structural versatility makes it a promising candidate for structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The synthesis of CAS No. 1261897-04-4 typically involves multi-step organic reactions, including Suzuki-Miyaura cross-coupling or ester hydrolysis, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring its suitability for research applications. These methods align with the growing emphasis on quality control in chemical synthesis, a trending concern among researchers and manufacturers.

Beyond pharmaceuticals, 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid is also explored in material science, particularly in the development of organic electronic materials. Its conjugated system and substituent effects contribute to unique optical and electronic properties, making it relevant for OLEDs and sensors. This interdisciplinary appeal has led to increased searches for "nicotinic acid derivatives in electronics" and "fluorinated aromatic materials," highlighting its broad utility.

Environmental and green chemistry considerations are another focal point for compounds like CAS No. 1261897-04-4. Researchers are investigating sustainable synthesis routes, such as catalysis and solvent-free reactions, to minimize waste and energy consumption. These efforts resonate with the global push toward eco-friendly chemical processes, a topic frequently queried in academic and industrial forums.

In summary, 6-(4-Fluoro-3-methoxyphenyl)nicotinic acid (CAS No. 1261897-04-4) exemplifies the convergence of medicinal chemistry, material science, and sustainable innovation. Its multifaceted applications and structural ingenuity ensure its continued prominence in scientific literature and industrial pipelines. For researchers seeking high-purity intermediates or exploring fluorinated building blocks, this compound remains a cornerstone of modern chemical research.